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Compound of Interest

Compound Name: substance R

Cat. No.: B1172652

Disclaimer: The following information is for a hypothetical "Substance R" and is provided as an
illustrative example of proper chemical disposal procedures. Always refer to the specific Safety
Data Sheet (SDS) and your institution's environmental health and safety (EHS) guidelines for
the actual chemicals you handle.

This guide provides essential safety and logistical information for the proper disposal of
"Substance R," a hypothetical hazardous chemical. Adherence to these procedures is critical
for ensuring personnel safety and environmental compliance.

Substance R: Properties and Hazards

"Substance R" is a volatile, flammable, and toxic organic solvent commonly used in
developmental research laboratories. Its key properties and hazards are summarized below.
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Property Value Hazard Classification
Physical State Liquid -
Appearance Colorless -
Odor Pungent, sweet -
Flash Point -5°C (23 °F) Flammable Liquid (Cat 2)
Boiling Point 56 °C (133 °F) -
Acute Toxicity (Oral) LD50: 300 mg/kg (rat) Toxic if swallowed
Specific Target Organ Toxicity May cause drowsiness or
] o Category 3
(Single Exposure) dizziness
] o ] Hazardous to the aquatic
Aquatic Toxicity LC50: 15 mg/L (96 hours, fish)

environment

Disposal Workflow for Substance R

The following diagram outlines the decision-making process and steps for the proper disposal
of Substance R.
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Start: Substance R Waste Generated

Is original container empty?

No

Is waste mixed with other chemicals?

Triple rinse container with a suitable solvent (e.g., acetone)

Collect rinsate as hazardous waste Segregate Substance R waste from incompatible materials Yes (Consult EHS for proper labeling of mixed waste)

Label waste container with:
- 'Hazardous Waste'
Dispose of rinsed container as non-hazardous waste (check local regulations) - 'Substance R’
- Hazard pictograms (flammable, toxic)
- Accumulation start date

Store in a designated, well-ventilated satellite accumulation area

Request waste pickup from EHS within 90 days of accumulation start date

End: Waste Transferred to EHS

Click to download full resolution via product page

Caption: Disposal workflow for Substance R.
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Detailed Disposal Protocol

The following step-by-step protocol must be followed for the safe disposal of Substance R.
1. Personal Protective Equipment (PPE):
o Wear appropriate PPE, including:
o Nitrile gloves
o Safety goggles
o Flame-resistant lab coat
2. Waste Collection:

» Collect all waste containing Substance R, including contaminated materials (e.g., pipette
tips, paper towels), in a designated and compatible hazardous waste container.

e The container must be made of a material that is resistant to Substance R and has a
secure, tight-fitting lid.

3. Labeling:
o Immediately label the waste container with the following information:

The words "Hazardous Waste"

[¢]

The name "Substance R"

[¢]

o

The appropriate hazard pictograms (flammable, toxic)

o

The date when waste was first added to the container (accumulation start date)
4. Segregation and Storage:
o Store the Substance R waste container in a designated satellite accumulation area.

e Ensure the storage area is well-ventilated and away from sources of ignition.
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» Do not store Substance R waste with incompatible materials, such as strong oxidizing
agents.

5. Container Management:

o Keep the waste container closed at all times, except when adding waste.

» Do not overfill the container; leave at least 10% headspace to allow for expansion.
6. Request for Disposal:

e Once the container is full or within 90 days of the accumulation start date (whichever comes
first), arrange for disposal through your institution's Environmental Health and Safety (EHS)
department.

» Follow your institution's specific procedures for requesting a hazardous waste pickup.
7. Emergency Procedures:
¢ In case of a spill, immediately alert others in the area and evacuate if necessary.

« If trained and it is safe to do so, contain the spill using a chemical spill kit with appropriate
absorbent materials.

o Report all spills to your supervisor and EHS, regardless of size.

 To cite this document: BenchChem. [Proper Disposal Procedures for Substance R: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172652#substance-r-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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